Cas no 1461714-33-9 (tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate)

Tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate is a versatile heterocyclic compound featuring both a morpholine and a 1,2,4-oxadiazole moiety. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability, making it suitable for synthetic applications in medicinal chemistry and drug development. The 5-methyl-1,2,4-oxadiazolyl substituent contributes to its potential as a bioisostere for amides or esters, improving metabolic resistance in bioactive molecules. This compound is particularly valuable in peptide mimetics and scaffold diversification due to its rigid yet modifiable structure. Its well-defined reactivity profile allows for selective deprotection or further functionalization, facilitating its use in multi-step synthetic routes.

tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate structure

1461714-33-9 structure

Product Name:tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate

CAS No:1461714-33-9

MF:C₁₂H₁₉N₃O₄

MW:269.296962976456

CID:4601202

PubChem ID:75480474

Update Time:2025-11-02

tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate
- 4-Morpholinecarboxylic acid, 3-(5-methyl-1,2,4-oxadiazol-3-yl)-, 1,1-dimethylethyl ester
- Inchi： 1S/C12H19N3O4/c1-8-13-10(14-19-8)9-7-17-6-5-15(9)11(16)18-12(2,3)4/h9H,5-7H2,1-4H3
- InChI Key： YYAUVDXEGNLBEP-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCOCC1C1N=C(C)ON=1

tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM477259-250mg	tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate	1461714-33-9	95%+	250mg	$***	2023-03-30
Chemenu	CM477259-500mg	tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate	1461714-33-9	95%+	500mg	$***	2023-03-30
Chemenu	CM477259-1g	tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate	1461714-33-9	95%+	1g	$***	2023-03-30
Enamine	EN300-131151-0.05g	tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate	1461714-33-9	95%	0.05g	$200.0	2023-06-08
Enamine	EN300-131151-0.1g	tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate	1461714-33-9	95%	0.1g	$298.0	2023-06-08
Enamine	EN300-131151-0.25g	tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate	1461714-33-9	95%	0.25g	$425.0	2023-06-08
Enamine	EN300-131151-0.5g	tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate	1461714-33-9	95%	0.5g	$668.0	2023-06-08
Enamine	EN300-131151-1.0g	tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate	1461714-33-9	95%	1g	$857.0	2023-06-08
Enamine	EN300-131151-2.5g	tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate	1461714-33-9	95%	2.5g	$1680.0	2023-06-08
Enamine	EN300-131151-5.0g	tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate	1461714-33-9	95%	5g	$2485.0	2023-06-08

tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Additional information on tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate

Comprehensive Guide to tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate (CAS No. 1461714-33-9)

tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate (CAS No. 1461714-33-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of morpholine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both 1,2,4-oxadiazole and morpholine moieties in its structure makes it a valuable intermediate for synthesizing bioactive molecules.

The tert-butyl group in tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate enhances its stability and solubility, making it suitable for various synthetic applications. Researchers are particularly interested in this compound due to its potential role in developing kinase inhibitors and antimicrobial agents, which are currently hot topics in the pharmaceutical industry. The 5-methyl-1,2,4-oxadiazole ring is known for its electron-withdrawing properties, contributing to the compound's reactivity and binding affinity in biological systems.

One of the most frequently searched questions about tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate is its synthesis pathway. The compound is typically prepared through a multi-step process involving the condensation of morpholine-4-carboxylic acid derivatives with 5-methyl-1,2,4-oxadiazole-3-carboxylic acid, followed by protection with a tert-butyl group. This method ensures high yield and purity, which are critical for industrial-scale production.

In recent years, the demand for morpholine-based compounds like tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate has surged due to their applications in cancer research and neurodegenerative disease studies. The compound's ability to modulate enzyme activity makes it a promising candidate for targeted therapies. Additionally, its oxadiazole moiety is being explored for its role in improving drug bioavailability, a key concern in modern pharmacology.

From a commercial perspective, tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Its CAS No. 1461714-33-9 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's stability under standard storage conditions further enhances its appeal to laboratories and pharmaceutical companies.

Another area of interest is the environmental impact of tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate. While the compound is not classified as hazardous, researchers are increasingly focusing on green chemistry approaches to synthesize such intermediates sustainably. This aligns with global trends toward eco-friendly manufacturing processes, making it a relevant topic for academic and industrial discussions.

In summary, tert-butyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)morpholine-4-carboxylate (CAS No. 1461714-33-9) is a multifaceted compound with significant potential in drug discovery and material science. Its unique structural features, combined with growing industrial demand, position it as a key player in the development of next-generation therapeutics. As research continues to uncover new applications, this compound is likely to remain a focal point in scientific and commercial arenas.